Cas no 406711-43-1 ((2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide)

• Product Name: (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide
• CAS No: 406711-43-1
• MF: C₂₃H₂₁N₃O₃
• MW: 387.431145429611
• CID: 6028244
• PubChem ID: 1345629
• Update Time: 2025-06-11

(2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide
• N-[(E)-1-(4-methoxyphenyl)-3-oxo-3-(pyridin-4-ylmethylamino)prop-1-en-2-yl]benzamide
• N-[(Z)-1-(4-methoxyphenyl)-3-oxo-3-(pyridin-4-ylmethylamino)prop-1-en-2-yl]benzamide
• Benzamide, N-[2-(4-methoxyphenyl)-1-[[(4-pyridinylmethyl)amino]carbonyl]ethenyl]-
• 6238-11-5
• F1260-0573
• 406711-43-1
• SR-01000492786
• SMSF0018388
• BIM-0002478.P001
• SR-01000492786-1
• CB03893
• AKOS000531809
• (Z)-N-(1-(4-methoxyphenyl)-3-oxo-3-((pyridin-4-ylmethyl)amino)prop-1-en-2-yl)benzamide
• N-(2-(4-METHOXYPHENYL)-1-(((4-PYRIDINYLMETHYL)AMINO)CARBONYL)VINYL)BENZAMIDE
• (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-[(pyridin-4-yl)methyl]prop-2-enamide

• Inchi： 1S/C23H21N3O3/c1-29-20-9-7-17(8-10-20)15-21(26-22(27)19-5-3-2-4-6-19)23(28)25-16-18-11-13-24-14-12-18/h2-15H,16H2,1H3,(H,25,28)(H,26,27)
• InChI Key： AWGAQAPSWVUNQJ-UHFFFAOYSA-N
• SMILES： C(NC(C(NCC1C=CN=CC=1)=O)=CC1=CC=C(OC)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 387.15829154g/mol
• Monoisotopic Mass: 387.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 727.1±60.0 °C(Predicted)
• pka: 11.32±0.46(Predicted)

Additional information on (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide

Chemical Profile of (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide and CAS No 406711-43-1

Compound with the CAS number 406711-43-1 and the systematic name (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motifs of this molecule, including the presence of a pyridine ring, a phenylformamide moiety, and a methoxy-substituted benzene ring, contribute to its unique chemical properties and biological activities.

The molecular framework of (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide is designed to interact with biological targets in a highly specific manner. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, plays a crucial role in modulating the compound's binding affinity and selectivity. Additionally, the phenylformamide group introduces a polar region that can engage in favorable interactions with polar residues in protein binding pockets. These structural features make the compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent studies have highlighted the importance of molecular diversity in drug discovery processes. The compound in question exemplifies this principle by incorporating multiple pharmacophoric elements that can be tailored to optimize biological activity. The methoxy group on the benzene ring not only enhances lipophilicity but also contributes to metabolic stability, which are critical factors in drug design. Furthermore, the prop-2-enamide moiety provides a flexible hinge region that can adapt to different binding conformations, thereby increasing the likelihood of successful drug-receptor interactions.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide make it a potential candidate for targeting such interactions. PPIs are involved in numerous biological processes and are often considered challenging targets for small-molecule inhibitors. However, compounds with multifunctional binding sites, like this one, offer an opportunity to disrupt these interactions effectively.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modular modifications to explore different structural analogs.

Evaluation of the pharmacological properties of (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound exhibits inhibitory activity against enzymes involved in inflammation and pain pathways. Additionally, its interaction with certain receptors has shown potential therapeutic benefits in models of neurological disorders.

The compound's potential is further supported by its favorable pharmacokinetic profile. Studies indicate that it exhibits good solubility, moderate bioavailability, and acceptable metabolic stability, which are essential characteristics for an effective drug candidate. Furthermore, preliminary toxicology studies have shown no significant adverse effects at relevant doses, suggesting a relatively safe profile for further development.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict binding modes and affinities with target proteins. These simulations not only provide insights into the structural basis of its biological activity but also guide optimization efforts toward improving potency and selectivity.

Future research directions include exploring derivative compounds based on the core structure of (2Z)-3-(4-methoxyphenyl)-2-(phenylformamido)-N-(pyridin-4-yl)methylprop-2-enamide. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its therapeutic efficacy while minimizing side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. The development of innovative molecular entities like this one underscores the importance of interdisciplinary approaches in addressing complex diseases. As our understanding of biological systems continues to evolve, compounds with diverse structures and mechanisms of action will be essential in developing effective treatments for unmet medical needs.